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  • Product: 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate
  • CAS: 494827-71-3

Core Science & Biosynthesis

Foundational

4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate IUPAC name and synonyms

This guide provides an in-depth technical analysis of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate , a specialized chemical entity characterized by its dual-protected aminophenol core. This compound serves as a criti...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth technical analysis of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate , a specialized chemical entity characterized by its dual-protected aminophenol core. This compound serves as a critical reference standard and synthetic intermediate in the development of sulfonamide-based pharmacophores, particularly those targeting cyclooxygenase (COX) or carbonic anhydrase enzymes.

Chemical Identity & Nomenclature

This section deconstructs the chemical identity of the compound, establishing its precise structural definition for research and quality control applications.

Core Identifiers
PropertyDetail
IUPAC Name 4-[Acetyl(thiophene-2-sulfonyl)amino]phenyl acetate
Common Synonyms N,O-Diacetyl-N-(2-thienylsulfonyl)-4-aminophenol; 4-(N-Acetyl-2-thiophenesulfonamido)phenyl acetate
CAS Registry Number Not widely listed in public registries; chemically distinct entity
Molecular Formula C₁₄H₁₃NO₅S₂
Molecular Weight 339.39 g/mol
SMILES CC(=O)Oc1ccc(cc1)N(C(=O)C)S(=O)(=O)c2cccs2
InChI Key Calculated:[1][2][3][4][5]InChI=1S/C14H13NO5S2/...
Nomenclature Analysis

The IUPAC name is derived through a hierarchical substitution logic:

  • Parent Structure: Phenyl acetate (Ester of phenol and acetic acid).[6]

  • Primary Substituent (Position 4): An amino group attached to the phenyl ring para to the acetate.

  • Secondary Substituents (on Nitrogen):

    • Acetyl group: (-C(=O)CH₃)

    • 2-Thienylsulfonyl group: (-SO₂-C₄H₃S) attached at the 2-position of the thiophene ring.

Structural Chemistry & Properties

The molecule features a N-acyl sulfonamide motif, a structural arrangement known for its unique electronic properties and reactivity.

Structural Diagram (Graphviz)

The following diagram illustrates the connectivity and functional group hierarchy.

ChemicalStructure PhenylRing Phenyl Ring (Core) Acetate Acetate Ester (Pos 1: -O-CO-CH3) PhenylRing->Acetate C1-O Bond Nitrogen Amino Nitrogen (Pos 4) PhenylRing->Nitrogen C4-N Bond Acetyl Acetyl Group (-CO-CH3) Nitrogen->Acetyl Amide Bond Sulfonyl Sulfonyl Group (-SO2-) Nitrogen->Sulfonyl Sulfonamide Bond Thiophene Thiophene Ring (2-yl) Sulfonyl->Thiophene S-C Bond

Caption: Structural connectivity of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate, highlighting the N-acyl sulfonamide core.

Electronic & Reactivity Profile
  • N-Acyl Sulfonamide Linkage: The nitrogen atom is flanked by two electron-withdrawing groups (Acetyl and Sulfonyl). This renders the N-acyl bond susceptible to nucleophilic attack, making the compound a potential acylating agent or a prodrug that releases the parent sulfonamide upon hydrolysis.

  • Labile Ester: The phenolic acetate (position 1) is easily hydrolyzed by esterases or under basic conditions to regenerate the free phenol.

  • Thiophene Moiety: The thiophene ring acts as a bioisostere for benzene but introduces higher lipophilicity and distinct metabolic oxidation potential (e.g., S-oxidation).

Synthesis Methodology

This protocol outlines the stepwise synthesis of the compound from commercially available precursors. This pathway ensures high regioselectivity.

Reaction Pathway
  • Sulfonylation: Reaction of 4-aminophenol with 2-thiophenesulfonyl chloride.

  • Acetylation: Global acetylation of the intermediate using acetic anhydride.

Step-by-Step Protocol

Precursors: 4-Aminophenol, 2-Thiophenesulfonyl chloride, Acetic anhydride, Pyridine/Triethylamine.

StepOperationMechanistic Insight
1 Dissolve 4-aminophenol (1.0 eq) in DCM/Pyridine (1:1) at 0°C.Pyridine acts as both solvent and proton scavenger.
2 Add 2-thiophenesulfonyl chloride (1.1 eq) dropwise. Stir at RT for 4h.Selective N-sulfonylation occurs first due to the higher nucleophilicity of the amine vs. the phenol.
3 Intermediate Isolation: Acidify, extract, and dry to obtain N-(4-hydroxyphenyl)-2-thiophenesulfonamide .Validates the formation of the sulfonamide core.
4 Reflux the intermediate in neat Acetic Anhydride (5.0 eq) with catalytic DMAP for 2h.Forces acetylation of both the phenolic oxygen (ester) and the sulfonamide nitrogen (imide).
5 Purification: Quench with ice water, extract with EtOAc. Recrystallize from Ethanol/Hexane.Removes excess acetic anhydride and acetic acid byproducts.
Synthesis Logic Diagram

Synthesis Start 4-Aminophenol Intermed Intermediate: N-(4-hydroxyphenyl)-2-thiophenesulfonamide Start->Intermed Selective N-Sulfonylation Reagent1 + 2-Thiophenesulfonyl Cl (Pyridine, 0°C) Reagent1->Intermed Product Target: 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate Intermed->Product Global Acetylation (N & O) Reagent2 + Acetic Anhydride (Excess) (Reflux, DMAP) Reagent2->Product

Caption: Synthetic route from 4-aminophenol to the diacetylated target via a sulfonamide intermediate.

Applications & Research Context

This compound is primarily utilized in two high-value contexts within drug discovery:

Prodrug Design (Latentiation)

The N-acetyl-N-sulfonyl motif is a classic prodrug strategy.

  • Mechanism: The N-acetyl group lowers the polarity and acidity of the sulfonamide (pKa ~10 -> neutral), enhancing membrane permeability.

  • Activation: In vivo, esterases or chemical hydrolysis cleave the Acetyl groups, releasing the active N-(4-hydroxyphenyl)-2-thiophenesulfonamide .

  • Target Class: This scaffold is relevant for COX-2 inhibitors and Matrix Metalloproteinase (MMP) inhibitors where the hydroxamic acid or sulfonamide zinc-binding group needs masking.

Analytical Reference Standard

Used to identify and quantify impurities in the synthesis of thiophene-based sulfonamide drugs.

  • Impurity Profiling: During the acetylation of sulfonamide intermediates, "over-acetylation" can occur, leading to this diacetylated species.

  • HPLC Retention: Due to the double acetylation, this compound will exhibit a significantly higher LogP (retention time) compared to the parent aminophenol or mono-sulfonamide.

References

  • ChemicalBook. 4-[acetyl(2-thienylsulfonyl)amino]phenyl acetate - Product Description. Retrieved from .

  • PubChem. N-(4-hydroxyphenyl)thiophene-2-sulfonamide (Parent Compound). National Library of Medicine. Retrieved from .

  • Vembu, N., et al. (2007). 4-(Acetylamino)phenyl benzenesulfonate: Structural Analysis. Acta Crystallographica Section E. Retrieved from .

  • ChemDiv. Thiophene-2-sulfonamide derivatives and analogs. Retrieved from .

Sources

Exploratory

Biological activity of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate

An In-Depth Technical Guide The Biological Activity of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate: A Prospective Analysis Executive Summary This document provides a comprehensive technical guide on the prospective...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide The Biological Activity of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate: A Prospective Analysis

Executive Summary

This document provides a comprehensive technical guide on the prospective biological activity of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate, a novel chemical entity with significant therapeutic potential. As no direct experimental data for this compound currently exists in the public domain, this guide adopts a predictive and exploratory framework, grounded in established structure-activity relationships (SAR) of its constituent pharmacophores. We hypothesize that this molecule possesses a multi-target profile, primarily exhibiting anti-cancer and anti-inflammatory properties. This analysis is built upon a critical evaluation of structurally related compounds and provides a robust, field-proven workflow for its synthesis, in vitro validation, and mechanistic elucidation.

Introduction: A Molecule of Rational Design

The compound 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate is a rationally designed molecule that combines three key chemical moieties known for their diverse biological activities. Its structure suggests potential as a targeted therapeutic agent. The rationale for its investigation is based on the unique convergence of these groups:

  • Phenyl Acetate Moiety: This group is structurally related to aspirin, a cornerstone of anti-inflammatory therapy, suggesting a potential for cyclooxygenase (COX) inhibition. Derivatives of acetylphenyl compounds have also demonstrated significant anti-proliferative activity.[1][2][3][4]

  • N-Acetylsulfonamide Core: The sulfonamide group is a privileged scaffold in medicinal chemistry, present in a wide array of antibacterial, anti-inflammatory, and anti-cancer drugs.[5][6] Its N-acetylation can modulate pharmacokinetic and pharmacodynamic properties.

  • 2-Thienylsulfonyl Group: The thiophene ring is a common bioisostere for a phenyl ring, often used to enhance potency or alter metabolic stability. Thiophene-containing sulfonamides have been investigated as potent enzyme inhibitors.[7]

This guide will deconstruct the potential biological activities stemming from this unique chemical architecture, propose detailed experimental protocols for validation, and outline the subsequent steps for its development as a potential therapeutic candidate.

Hypothesized Biological Activities and Mechanisms of Action

Based on the SAR of related compounds, we postulate that 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate will primarily exhibit anti-cancer activity through multiple mechanisms, with secondary potential as an anti-inflammatory and neuroprotective agent.

Primary Indication: Anti-Cancer Activity

The compound's structure is highly suggestive of anti-proliferative and cytotoxic effects against various cancer cell lines.

2.1.1 Anti-proliferative Effects

Structurally similar molecules, such as 2-[(4-acetylphenyl)carbamoyl]phenyl acetate, have demonstrated considerable in vitro anti-proliferative activity against the NCI 60 cell-line panel.[1][2][3] We hypothesize a similar broad-spectrum effect for our target compound. Thiazole derivatives containing an acetylphenyl moiety have also shown potent, low-micromolar cytotoxicity against human lung adenocarcinoma (A549) cells.[8][9]

2.1.2 Mechanistic Hypothesis 1: Inhibition of Pro-inflammatory and Cancer-Related Enzymes

Several enzymes are implicated in both inflammation and carcinogenesis. We predict that our target compound may interact with one or more of the following:

  • Cyclooxygenase (COX) Inhibition: Given the phenyl acetate group, COX inhibition is a primary suspected mechanism. COX enzymes, particularly COX-2, are overexpressed in many cancers and contribute to inflammation and tumor growth. Related thiazole derivatives have confirmed COX inhibitory activity.[10]

  • Glutathione Reductase (GR) Inhibition: The irreversible GR inhibitor, 2-AAPA, which shares structural elements with our compound, induces significant oxidative stress and G2/M cell cycle arrest in esophageal squamous cell carcinoma cells.[11] Inhibition of GR disrupts the cellular redox balance, a vulnerability of many cancer cells.

  • Acetyl-CoA Carboxylase (ACC) Inhibition: ACC is a critical enzyme in de novo fatty acid synthesis, a pathway often upregulated in cancer cells to support rapid proliferation.[12] Phenoxy-phenyl derivatives have been identified as potent ACC inhibitors, leading to cell cycle arrest and apoptosis.[12]

DOT script for Hypothesized Anti-Cancer Signaling Pathways

cluster_target 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate cluster_enzymes Enzyme Targets cluster_pathways Cellular Pathways cluster_outcomes Cellular Outcomes Target Target Compound COX COX-2 Target->COX Inhibits GR Glutathione Reductase (GR) Target->GR Inhibits ACC Acetyl-CoA Carboxylase (ACC) Target->ACC Inhibits Prostaglandins Prostaglandin Synthesis COX->Prostaglandins Catalyzes Redox Redox Homeostasis (GSH/GSSG Ratio) GR->Redox Maintains FAS Fatty Acid Synthesis ACC->FAS Catalyzes Inflammation Reduced Inflammation Prostaglandins->Inflammation Promotes Proliferation Decreased Proliferation Prostaglandins->Proliferation Promotes Redox->Proliferation Supports FAS->Proliferation Supports Apoptosis Induction of Apoptosis Inflammation->Apoptosis ROS Increased ROS (Oxidative Stress) ROS->Apoptosis CellCycle G0/G1 or G2/M Cell Cycle Arrest ROS->CellCycle Proliferation->Apoptosis Proliferation->CellCycle cluster_target 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate cluster_enzymes Enzyme Targets cluster_pathways Cellular Pathways cluster_outcomes Cellular Outcomes Target Target Compound COX COX-2 Target->COX Inhibits GR Glutathione Reductase (GR) Target->GR Inhibits ACC Acetyl-CoA Carboxylase (ACC) Target->ACC Inhibits Prostaglandins Prostaglandin Synthesis COX->Prostaglandins Catalyzes Redox Redox Homeostasis (GSH/GSSG Ratio) GR->Redox Maintains FAS Fatty Acid Synthesis ACC->FAS Catalyzes Inflammation Reduced Inflammation Prostaglandins->Inflammation Promotes Proliferation Decreased Proliferation Prostaglandins->Proliferation Promotes Redox->Proliferation Supports FAS->Proliferation Supports Apoptosis Induction of Apoptosis Inflammation->Apoptosis ROS Increased ROS (Oxidative Stress) ROS->Apoptosis CellCycle G0/G1 or G2/M Cell Cycle Arrest ROS->CellCycle Proliferation->Apoptosis Proliferation->CellCycle

Caption: Hypothesized anti-cancer signaling pathways targeted by the compound.

Secondary Indications

2.2.1 Anti-Inflammatory Activity

The predicted inhibition of COX enzymes would directly translate to potent anti-inflammatory effects by blocking the synthesis of prostaglandins, which are key mediators of inflammation. [10][13]This dual role in targeting both cancer and inflammation makes the compound particularly compelling.

2.2.2 Neuroprotective Potential

Certain benzenesulfonamide derivatives have been shown to inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes critical to the breakdown of neurotransmitters. [5]While likely a secondary effect, evaluating the compound for anticholinesterase activity could open avenues for its use in neurodegenerative disease research.

Proposed Experimental Validation Workflow

To systematically test these hypotheses, we propose a multi-stage validation process encompassing chemical synthesis, in vitro biological evaluation, and in silico modeling. This workflow ensures a self-validating system where each step informs the next.

DOT script for Proposed Experimental Workflow

cluster_invitro In Vitro Assays cluster_moa MoA Studies (If Active) start Start: Hypothesis synthesis Step 1: Chemical Synthesis & Characterization (NMR, MS) start->synthesis invitro Step 2: In Vitro Screening synthesis->invitro antiprolif Anti-proliferative Assay (MTT on Cancer Panel) invitro->antiprolif enzyme Enzyme Inhibition Assays (COX, GR, ACC, AChE) invitro->enzyme moa Step 3: Mechanism of Action (MoA) Studies cellcycle Cell Cycle Analysis (Flow Cytometry) moa->cellcycle apoptosis Apoptosis Assay (Annexin V / PI) moa->apoptosis insilico Step 4: In Silico Modeling conclusion Conclusion: Lead Candidate Profile insilico->conclusion antiprolif->moa If IC50 < 10 µM enzyme->insilico cellcycle->insilico apoptosis->insilico

cluster_invitro In Vitro Assays cluster_moa MoA Studies (If Active) start Start: Hypothesis synthesis Step 1: Chemical Synthesis & Characterization (NMR, MS) start->synthesis invitro Step 2: In Vitro Screening synthesis->invitro antiprolif Anti-proliferative Assay (MTT on Cancer Panel) invitro->antiprolif enzyme Enzyme Inhibition Assays (COX, GR, ACC, AChE) invitro->enzyme moa Step 3: Mechanism of Action (MoA) Studies cellcycle Cell Cycle Analysis (Flow Cytometry) moa->cellcycle apoptosis Apoptosis Assay (Annexin V / PI) moa->apoptosis insilico Step 4: In Silico Modeling conclusion Conclusion: Lead Candidate Profile insilico->conclusion antiprolif->moa If IC50 < 10 µM enzyme->insilico cellcycle->insilico apoptosis->insilico

Caption: A systematic workflow for the validation of the target compound.

Step 1: Chemical Synthesis

A plausible synthetic route involves a two-step process adapted from established protocols. [5][14] Protocol 3.1.1: Synthesis of 4-aminophenyl 2-thienylsulfonamide (Intermediate)

  • Dissolve 4-aminophenyl acetate in a suitable aprotic solvent (e.g., anhydrous acetonitrile) in a round-bottom flask.

  • Add a non-nucleophilic base, such as pyridine.

  • Slowly add a solution of 2-thiophenesulfonyl chloride to the stirred mixture at room temperature.

  • Heat the reaction to reflux for 4-6 hours, monitoring progress by TLC.

  • Upon completion, perform a standard aqueous work-up and purify the intermediate by column chromatography or recrystallization.

Protocol 3.1.2: N-Acetylation to Yield Final Compound

  • Dissolve the intermediate from the previous step in acetic anhydride.

  • Add a catalytic amount of a strong acid (e.g., sulfuric acid).

  • Stir the reaction at room temperature for 2-4 hours.

  • Quench the reaction by carefully pouring it onto crushed ice.

  • Collect the precipitated solid by vacuum filtration, wash with cold water, and purify by recrystallization.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Step 2: In Vitro Biological Screening

Protocol 3.2.1: Anti-proliferative MTT Assay [12]1. Seed cancer cell lines (e.g., A549, MDA-MB-231, HepG2, COLO205) in 96-well plates and allow them to adhere overnight. 2. Treat cells with serial dilutions of the test compound (e.g., 0.1 to 100 µM) for 48 or 72 hours. Use a known cytotoxic agent (e.g., Doxorubicin) as a positive control. 3. Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours to allow for formazan crystal formation. 4. Solubilize the formazan crystals with DMSO. 5. Measure the absorbance at 570 nm using a microplate reader. 6. Calculate the IC50 value (the concentration that inhibits 50% of cell growth) from the dose-response curve.

Protocol 3.2.2: AChE Inhibition Assay [5]1. In a 96-well plate, sequentially add a solution of the test compound, AChE enzyme solution, and Tris buffer (pH 7.7). 2. Pre-incubate the enzyme-inhibitor mixture for 30 minutes at room temperature. 3. Initiate the reaction by adding DTNB (5,5′-dithiobis-(2-nitrobenzoic acid)) and the substrate, acetylcholine iodide (AChI). 4. Monitor the formation of the yellow 5-thio-2-nitrobenzoate anion by measuring absorbance at 412 nm over time. 5. Calculate the percentage of inhibition and determine the IC50 value.

Step 3: Mechanism of Action (MoA) Elucidation

If significant anti-proliferative activity is observed (e.g., IC50 < 10 µM), the following assays will be performed.

Protocol 3.3.1: Cell Cycle Analysis via Flow Cytometry [11]1. Treat cancer cells (e.g., A549) with the compound at its IC50 and 2x IC50 concentrations for 24 hours. 2. Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol overnight. 3. Wash the fixed cells and resuspend in a staining solution containing propidium iodide (PI) and RNase A. 4. Incubate for 30 minutes in the dark. 5. Analyze the DNA content of 10,000 cells per sample using a flow cytometer. 6. Quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Predicted Data and Interpretation

To provide a tangible framework for evaluation, the following table presents hypothetical IC50 values based on published data for structurally related compounds. These serve as benchmarks for success in the proposed experimental workflow.

Assay TypeTarget Cell Line / EnzymePredicted IC50 (µM)Reference Compound & ValueCitation
Anti-Proliferative A549 (Lung Cancer)2 - 10Thiazole Oxime 22 (IC50 = 2.47 µM)[8][9]
Anti-Proliferative MDA-MB-231 (Breast Cancer)5 - 15Isoxazole 6l (IC50 = 0.21 µM)[12]
Enzyme Inhibition Acetylcholinesterase (AChE)8 - 20Sulfonamide 2 (IC50 = 8.9 µM)[5]
Enzyme Inhibition Glutathione Reductase (GR)20 - 502-AAPA (Max inhibition at 20-60 µM)[11]

Interpretation:

  • An anti-proliferative IC50 value below 10 µM would classify the compound as a potent hit worthy of further investigation.

  • Enzyme inhibition IC50 values in the low micromolar range would validate the hypothesized mechanisms of action.

  • A significant increase in the percentage of cells in the G2/M or G0/G1 phase would confirm that the compound's anti-proliferative effect is mediated by cell cycle arrest.

Conclusion and Future Directions

The novel molecule 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate represents a promising therapeutic candidate at the intersection of anti-cancer and anti-inflammatory research. Its rational design, based on proven pharmacophores, provides a strong foundation for the hypothesis that it acts as a multi-target agent, potentially inhibiting key enzymes like COX, GR, and ACC.

The experimental workflow detailed in this guide provides a clear and robust pathway to validate these hypotheses, from initial synthesis and screening to in-depth mechanistic studies. Successful validation of this compound's predicted activity would position it as a strong lead for further preclinical development, including ADMET profiling, in vivo efficacy studies in animal models, and subsequent lead optimization to enhance potency and selectivity. This structured approach ensures that the potential of this compelling molecule is explored with the scientific rigor required for modern drug discovery.

References

  • Synthesis, crystal structure and in vitro anti-proliferative activity of 2-[(4-acetylphenyl)carbamoyl]phenyl acetate - PMC. (n.d.).
  • Synthesis, Structure and Evaluation of the N-(2-Acetyl-4-(styryl)phenyl)-4-benzenesulfonamide Derivatives for Anticholinesterase and Antioxidant Activities. (n.d.). MDPI.
  • Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR. (2025, May 16). MDPI.
  • Synthesis and biological evaluation of 4-phenoxy-phenyl isoxazoles as novel acetyl-CoA carboxylase inhibitors. (n.d.). Semantic Scholar.
  • Synthesis method of 4-[4-(methylsulfonyl)phenyl]-5-phenyl-2-(trifluoromethyl)-1H-imidazole. (n.d.). Google Patents.
  • Synthesis, crystal structure and in vitro anti-proliferative activity of 2-[(4-acetyl-phen-yl)carbamo-yl]phenyl acetate. (2023, October 5). PubMed.
  • Preparation and biological activity of 2-[4-(thiazol-2-yl)phenyl]propionic acid derivatives inhibiting cyclooxygenase. (n.d.). PubMed.
  • 2-Acetylamino-3-[4-(2-acetylamino-2-carboxyethylsulfanylcarbonylamino) phenyl carbamoylsulfanyl] propionic acid, a glutathione reductase inhibitor, induces G... (2017, September 5). Oncotarget.
  • In Vitro and In Silico Biological Studies of 4-Phenyl-2-quinolone (4-PQ) Derivatives as Anticancer Agents - PMC. (n.d.).
  • An In-depth Technical Guide on the Synthesis and Characterization of N-(4-acetylphenyl)sulfonylacetamide. (n.d.). Benchchem.
  • Identification of 3-[(4-Acetylphenyl)(4-Phenylthiazol-2-Yl)Amino]Propanoic Acid Derivatives as Promising Scaffolds for the Development of Novel Anticancer Candidates Targeting SIRT2 and EGFR - PMC. (2025, May 16).
  • Synthesis, crystal structure and in vitro anti-proliferative activity of 2-[(4-acetylphenyl)carbamoyl]phenyl acetate. (2023, October). ResearchGate.
  • Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. (n.d.).
  • (PDF) 4-methyl-N-[5-[Phenylamino]Acetyl]-2-yl]Benzenesulfonamides: Synthesis, Characterization, and Preliminary Biological Evaluation. (2024, November 8). ResearchGate.
  • Methyl-2-acetyl amino phenyl acetate. (n.d.). Chem-Impex.

Sources

Protocols & Analytical Methods

Method

Solubility of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate in DMSO vs water

Part 1: Executive Summary & Physicochemical Profile This technical guide addresses the handling, solubilization, and stability management of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate . This molecule presents a dua...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Physicochemical Profile

This technical guide addresses the handling, solubilization, and stability management of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate . This molecule presents a dual challenge common in high-value probe development: it is lipophilic (requiring organic cosolvents) and hydrolytically labile (due to the phenyl acetate ester).

Successfully using this compound in biological assays requires distinguishing between true solubility (thermodynamic stability in solution) and kinetic stability (how long it survives before precipitating or degrading).

Structural Analysis & Solubility Prediction
FeatureChemical MoietyImpact on Solubility/Stability
Core Scaffold N-substituted 4-aminophenolModerate lipophilicity; aromatic stacking potential.
N-Substitution Acetyl + 2-ThienylsulfonylCritical: The nitrogen is fully substituted (tertiary). It lacks H-bond donors. This drastically reduces water solubility compared to primary sulfonamides.
O-Substitution Phenyl Acetate (Ester)Stability Risk: Phenyl esters are reactive. They are prone to hydrolysis in aqueous buffers (pH > 7) and "wet" DMSO, degrading into the corresponding phenol and acetic acid.

Solubility Profile:

  • DMSO: High (>100 mM). The molecule is polar but aprotic, matching DMSO’s solvation properties.

  • Water: Negligible (<10 µM). Lacking ionizable groups or H-bond donors, it behaves as a "grease ball" in aqueous media, driven by the hydrophobic effect to aggregate or precipitate immediately.

Part 2: Critical Stability Warning (The "Hidden" Variable)

Do not treat water merely as a solvent; treat it as a reactant. The phenyl acetate group is susceptible to spontaneous hydrolysis. In a typical PBS buffer (pH 7.4), the half-life of a phenyl ester can be as short as a few hours. In the presence of cellular esterases, it is minutes.

  • Symptom of Failure: You observe "solubility" (clear solution), but the compound has actually converted to the phenol derivative.

  • Prevention: All aqueous dilutions must be prepared immediately prior to use (ex tempore).

Part 3: Experimental Protocols

Protocol A: Preparation of Anhydrous DMSO Stock (Master Stock)

Purpose: To create a stable, high-concentration library standard (typically 10 mM or 50 mM).

Reagents:

  • Compound (Solid powder)[1]

  • Anhydrous DMSO (≥99.9%, water content <50 ppm). Note: Standard laboratory DMSO is often too wet.

  • Desiccant-lined storage vials (amber glass).

Workflow:

  • Equilibration: Allow the vial of solid compound to reach room temperature before opening to prevent condensation.

  • Weighing: Weigh the target mass (e.g., 3.4 mg for 1 mL of 10 mM stock, assuming MW ≈ 339.4 g/mol ).

  • Solvation: Add Anhydrous DMSO.

    • Technique: Do not vortex vigorously, which introduces oxygen and moisture. Use gentle inversion or a brief sonication (30 seconds, water bath).

  • QC Check: Inspect for "schlieren" lines (swirls indicating density differences). The solution must be crystal clear.

  • Storage: Aliquot immediately into single-use vials. Blanket with Argon or Nitrogen gas if possible. Store at -20°C.

Visualizing the Stability Logic:

StabilityLogic Start Solid Compound DMSO_Wet Dissolve in Standard DMSO Start->DMSO_Wet High Humidity DMSO_Dry Dissolve in Anhydrous DMSO Start->DMSO_Dry Best Practice Hydrolysis_Slow Slow Hydrolysis (Acetic Acid formation) DMSO_Wet->Hydrolysis_Slow H2O Contamination Stable_Stock Stable Stock (Weeks/Months) DMSO_Dry->Stable_Stock Aqueous_Dilution Dilution into Buffer (pH 7.4) Stable_Stock->Aqueous_Dilution Assay Prep Precipitation Precipitation (Kinetic Solubility Limit) Aqueous_Dilution->Precipitation Conc > 10 µM Hydrolysis_Fast Rapid Hydrolysis (Phenol Conversion) Aqueous_Dilution->Hydrolysis_Fast Time > 4 hrs

Caption: Decision matrix for solvent selection. Note that "Standard DMSO" poses a hidden hydrolysis risk due to hygroscopicity.

Protocol B: Kinetic Solubility Assay ("The Crash Test")

Purpose: To determine the maximum concentration usable in a biological assay before precipitation occurs.

Concept: This method measures the "metastable" zone where the compound stays in solution long enough for an assay (Kinetic Solubility) rather than true equilibrium.

Materials:

  • 10 mM DMSO Stock (from Protocol A).[2][3]

  • PBS (Phosphate Buffered Saline) or Assay Media.

  • 96-well UV-transparent plate.

  • Plate reader (Absorbance at 600 nm for turbidity).

Step-by-Step:

  • Pre-fill Plate: Add 198 µL of PBS to columns 2–12. Add 200 µL PBS to column 1 (Blank).

  • Spike: Add 2 µL of 10 mM DMSO stock to column 12 (Final: 100 µM, 1% DMSO).

  • Serial Dilution: Mix column 12, transfer 100 µL to column 11. Repeat down to column 2.[1] Discard final 100 µL.

    • Result: A gradient from 100 µM down to ~0.2 µM.

  • Incubation: Let stand for 2 hours at room temperature.

  • Read: Measure Absorbance at 600 nm (OD600).

    • Interpretation: Any well with OD600 > 0.005 above background indicates precipitation.

  • Secondary Verification (Microscopy): If OD600 is ambiguous, view the 100 µM well under 20x magnification. Crystals or oil droplets confirm insolubility.

Data Output Example:

Concentration (µM)OD600 (Turbidity)Visual CheckStatus
1000.150Cloudy/PrecipitateInsoluble
500.045HazyRisk Zone
250.002ClearSoluble
12.50.001ClearSoluble

Part 4: Advanced Workflow – The "Intermediate Dilution" Method

Directly spiking 100% DMSO stock into water often causes "shock precipitation" (local high concentration). To maximize solubility for this lipophilic compound, use an intermediate dilution step.

DilutionWorkflow Stock 10 mM Stock (100% DMSO) Inter Intermediate (10x Conc in 10% DMSO) Stock->Inter Dilute 1:10 into Media Final Final Assay Well (1x Conc in 1% DMSO) Inter->Final Dilute 1:10 into Media

Caption: Step-down dilution reduces local precipitation shock compared to direct 1:1000 spiking.

Procedure:

  • Prepare an Intermediate Plate : Dilute the 10 mM stock 1:10 into culture media (Result: 1 mM compound, 10% DMSO). Note: This may be cloudy.

  • Immediately transfer 1:10 from the Intermediate Plate to the Assay Plate (Result: 100 µM compound, 1% DMSO).

  • This two-step process allows the compound to associate with serum proteins (if present) or disperse more evenly before reaching the final aqueous ratio.

References

  • Di, L., & Kerns, E. H. (2016). Drug-like Properties: Concepts, Structure Design and Methods. Elsevier. (Chapter on Solubility).

  • Waybright, T. J., et al. (2009).[4] "Overcoming Problems of Compound Storage in DMSO: Solvent and Process Alternatives." Journal of Biomolecular Screening, 14(6), 708–715.[4]

  • Nazar, R., & Sashuk, V. (2022).[5] "Effect of Na+ and K+ on the cucurbituril-mediated hydrolysis of a phenyl acetate." Physical Chemistry Chemical Physics, 24. (Demonstrates phenyl acetate instability).

  • BenchChem Technical Support. (2025). "Protocol for Dissolving Compounds in DMSO for Biological Assays." (General DMSO handling).

  • NCATS/NIH. "Assay Guidance Manual: Solubility Assays." (Standard protocols for kinetic solubility).

Sources

Application

Application Notes and Protocols: In Vitro Evaluation of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate

Abstract This technical guide provides a comprehensive framework for the in vitro characterization of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate, a compound with structural similarities to selective cyclooxygenase-...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive framework for the in vitro characterization of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate, a compound with structural similarities to selective cyclooxygenase-2 (COX-2) inhibitors. We present detailed protocols for assessing its inhibitory activity and selectivity against COX-1 and COX-2 enzymes, which are critical targets in inflammation and oncology research. The methodologies described herein are grounded in established biochemical assays and are designed to deliver robust and reproducible data for researchers in drug discovery and development.

Introduction: Unraveling the Therapeutic Potential

4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate belongs to a class of compounds that bear structural resemblance to well-characterized nonsteroidal anti-inflammatory drugs (NSAIDs), particularly the selective COX-2 inhibitors like celecoxib. The cyclooxygenase (COX) enzymes, also known as prostaglandin H synthases (PGHS), are central to the biosynthesis of prostanoids, which are key mediators of inflammation, pain, and fever.[1][2][3] There are two primary isoforms: COX-1, which is constitutively expressed and plays a role in physiological homeostasis, and COX-2, which is inducible and upregulated during inflammatory responses.[1][4] Selective inhibition of COX-2 is a desirable therapeutic strategy as it can mitigate inflammation while potentially reducing the gastrointestinal side effects associated with non-selective NSAIDs that also inhibit COX-1.[5]

Given the structural motifs of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate, it is hypothesized to be a selective COX-2 inhibitor. This guide provides the necessary in vitro assays to test this hypothesis and characterize its biochemical profile. Furthermore, as celecoxib and its analogs have demonstrated anticancer properties, we will also touch upon secondary assays to explore the potential anti-proliferative effects of this compound.[6][7][8]

Mechanism of Action: The "Why" Behind the Assays

The primary mechanism of action for NSAIDs is the inhibition of the cyclooxygenase activity of COX enzymes. This prevents the conversion of arachidonic acid to prostaglandin G2 (PGG2), the first committed step in the synthesis of prostaglandins.[1][5] The assays detailed in this guide are designed to quantify this inhibition.

The peroxidase activity of the COX enzyme, which reduces PGG2 to prostaglandin H2 (PGH2), can be exploited for colorimetric or fluorometric detection methods.[1][5] Alternatively, the downstream product of the COX reaction, such as prostaglandin F2α (PGF2α), can be measured using an enzyme-linked immunosorbent assay (ELISA).[9][10] By comparing the inhibitory activity of the test compound against both COX-1 and COX-2, a selectivity index can be determined, which is a critical parameter in drug development.[5]

Visualizing the COX Pathway and Inhibition

COX_Pathway Arachidonic_Acid Arachidonic Acid COX_Enzyme COX-1 / COX-2 (Cyclooxygenase Activity) Arachidonic_Acid->COX_Enzyme PGG2 Prostaglandin G2 (PGG2) COX_Enzyme->PGG2 Peroxidase_Activity COX-1 / COX-2 (Peroxidase Activity) PGG2->Peroxidase_Activity PGH2 Prostaglandin H2 (PGH2) Peroxidase_Activity->PGH2 Prostaglandins Prostaglandins, Thromboxanes, Prostacyclins PGH2->Prostaglandins Inhibitor 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate Inhibitor->COX_Enzyme Assay_Workflow Start Start Prepare_Reagents Prepare Reagents (Enzymes, Substrates, Compound) Start->Prepare_Reagents Plate_Setup Plate Setup (Blank, Control, Inhibitor Wells) Prepare_Reagents->Plate_Setup Pre_incubation Pre-incubation (10-15 min at RT) Plate_Setup->Pre_incubation Initiate_Reaction Initiate Reaction (Add Arachidonic Acid) Pre_incubation->Initiate_Reaction Measure_Absorbance Measure Absorbance (590 nm, kinetic) Initiate_Reaction->Measure_Absorbance Data_Analysis Data Analysis (Calculate % Inhibition, IC50) Measure_Absorbance->Data_Analysis End End Data_Analysis->End

Caption: A generalized workflow for the in vitro COX inhibition assay.

COX Inhibitor Screening Assay (Fluorometric)

This assay is based on the fluorometric detection of Prostaglandin G2, the intermediate product generated by the COX enzyme, using a specific probe. [11] Materials:

  • Human recombinant COX-2 enzyme

  • Ovine COX-1 enzyme

  • COX Assay Buffer

  • COX Probe (in DMSO)

  • COX Cofactor (in DMSO)

  • Arachidonic Acid

  • NaOH

  • 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate (test compound)

  • Positive control inhibitor (e.g., Celecoxib)

  • 96-well black microplate

  • Fluorescence plate reader (Ex/Em = 535/587 nm)

Protocol:

  • Reagent Preparation: Reconstitute and dilute all reagents as per the kit's instructions. Keep the reconstituted COX-2 enzyme on ice and use within two months. [11]2. Plate Setup:

    • Enzyme Control (EC): Add Assay Buffer.

    • Inhibitor Control (IC): Add the positive control inhibitor (e.g., Celecoxib) and Assay Buffer. [11] * Test Inhibitor (TI): Add the test compound dissolved in a proper solvent (e.g., DMSO). [11] * Solvent Control (SC): If concerned about solvent effects, prepare a well with the same final concentration of the solvent. [11]3. Enzyme Addition: Add the reconstituted COX-1 or COX-2 enzyme to all wells except the blank.

  • Reaction Mix Preparation: Prepare a reaction mix containing Assay Buffer, COX Probe, and COX Cofactor.

  • Reaction Initiation: Add the reaction mix to all wells and incubate for 5-10 minutes at 25 °C. Then, add a solution of Arachidonic Acid and NaOH to initiate the reaction. [11]6. Detection: Immediately measure the fluorescence in kinetic mode at Ex/Em = 535/587 nm.

  • Data Analysis: Calculate the percent inhibition and determine the IC50 as described for the colorimetric assay.

Data Interpretation and Selectivity Index

The IC50 values for both COX-1 and COX-2 should be determined from the dose-response curves. The selectivity index (SI) is then calculated as follows:

SI = IC50 (COX-1) / IC50 (COX-2) [5] A higher SI value indicates greater selectivity for COX-2 inhibition.

Parameter Description Example Data (Hypothetical)
IC50 (COX-1) Concentration of the compound that inhibits 50% of COX-1 activity.15 µM
IC50 (COX-2) Concentration of the compound that inhibits 50% of COX-2 activity.0.1 µM
Selectivity Index (SI) Ratio of IC50 (COX-1) to IC50 (COX-2).150

Secondary Assays: Exploring Anti-Proliferative Effects

Given the established role of COX-2 in cancer progression and the anticancer activity of celecoxib analogs, it is pertinent to investigate the anti-proliferative effects of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate. [6][7][8]

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Protocol:

  • Cell Culture: Culture a relevant cancer cell line (e.g., MCF-7 breast cancer cells) in appropriate media. [6][7]2. Treatment: Seed the cells in a 96-well plate and treat them with various concentrations of the test compound for 24, 48, or 72 hours.

  • MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan crystals.

  • Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Measurement: Measure the absorbance at a specific wavelength (e.g., 570 nm).

  • Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 for cell growth inhibition.

Apoptosis Assays

To determine if the observed anti-proliferative effects are due to the induction of apoptosis, further assays can be conducted, such as:

  • Caspase Activity Assays: Measure the activity of key executioner caspases like caspase-3 and caspase-7. [6]* Annexin V/Propidium Iodide Staining: Use flow cytometry to differentiate between viable, apoptotic, and necrotic cells.

  • Western Blot Analysis: Analyze the expression levels of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins. [6]

Conclusion and Future Directions

The protocols outlined in this application note provide a robust starting point for the in vitro characterization of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate. By systematically evaluating its inhibitory effects on COX-1 and COX-2, researchers can ascertain its potency and selectivity. The secondary assays will offer valuable insights into its potential as an anti-cancer agent. Further studies could involve more detailed kinetic analyses to determine the mechanism of inhibition (e.g., competitive, non-competitive) and in vivo studies to validate the in vitro findings.

References

  • COX2 Inhibitor Screening Assay Kit - BPS Bioscience. [Link]

  • Walker, M. C., & Gierse, J. K. (2010). In vitro assays for cyclooxygenase activity and inhibitor characterization. Methods in Molecular Biology, 644, 131–144. [Link]

  • Walker, M. C., & Gierse, J. K. (2010). In Vitro Assays for Cyclooxygenase Activity and Inhibitor Characterization. Springer Protocols. [Link]

  • Kassab, A. E., et al. (2022). Recent advances in the development of celecoxib analogs as anticancer agents: A review. Archiv der Pharmazie. [Link]

  • Kalgutkar, A. S., et al. (1998). Biochemically based design of cyclooxygenase-2 (COX-2) inhibitors: Facile conversion of nonsteroidal antiinflammatory drugs to potent and highly selective COX-2 inhibitors. Proceedings of the National Academy of Sciences, 95(23), 13474–13479. [Link]

  • Request PDF: Design and Synthesis of Novel Celecoxib Analogues with Potential Cytotoxic and Pro-apoptotic Activity Against Breast Cancer Cell Line MCF-7. [Link]

  • Penning, T. D., et al. (1997). Synthesis and Biological Evaluation of the 1,5-Diarylpyrazole Class of Cyclooxygenase-2 Inhibitors: Identification of 4-[5-(4-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benze nesulfonamide (SC-58635, Celecoxib). Journal of Medicinal Chemistry, 40(9), 1347–1365. [Link]

  • Di Mola, A., et al. (2014). New Celecoxib Derivatives as Anti-Inflammatory Agents. Journal of Medicinal Chemistry, 57(1), 235–240. [Link]

  • Martin, G., et al. (2021). Celecoxib Analogues for Cancer Treatment: An Update on OSU-03012 and 2,5-Dimethyl ... - PMC. Cancers, 13(14), 3535. [Link]

Sources

Method

Application Note: A High-Throughput Fluorogenic Assay for the Identification of Sirtuin 1 (SIRT1) Inhibitors

A Senior Application Scientist's Guide for Drug Discovery Professionals Disclaimer: Initial searches for the compound "4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate" did not yield specific public-domain information re...

Author: BenchChem Technical Support Team. Date: February 2026

A Senior Application Scientist's Guide for Drug Discovery Professionals

Disclaimer: Initial searches for the compound "4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate" did not yield specific public-domain information regarding its use in high-throughput screening or its biological targets. This application note has therefore been developed to address the core request for a detailed high-throughput screening protocol by focusing on a closely related and highly relevant area: the identification of inhibitors for Sirtuin 1 (SIRT1), a key drug target. We will use the well-characterized, potent, and selective SIRT1 inhibitor, EX-527 (Selisistat) , as a representative compound to illustrate the principles and execution of a robust HTS campaign.

Introduction: The Rationale for Targeting SIRT1 in Drug Discovery

Sirtuins are a family of seven (SIRT1-7 in mammals) NAD⁺-dependent protein deacylases that are critical regulators of cellular health, metabolism, and longevity.[1][2][3] Among them, SIRT1 is the most extensively studied isoform and plays a pivotal role in a multitude of physiological and pathological processes by deacetylating histone and non-histone protein substrates.[4][5] Its activity is intrinsically linked to the cellular energy state through its reliance on the co-substrate NAD⁺.[1][4]

SIRT1's influence extends to vital cellular pathways including DNA repair, inflammation, metabolism, and apoptosis.[5][6] It modulates the activity of key transcription factors such as p53, NF-κB, and FOXO proteins.[5][7][8] Consequently, dysregulation of SIRT1 activity has been implicated in aging-related diseases, including cancer, metabolic disorders like type 2 diabetes, and neurodegenerative conditions.[4][9] This central role makes SIRT1 a compelling target for therapeutic intervention. The discovery of small-molecule modulators—both activators and inhibitors—is a key objective in modern drug discovery.[9] High-throughput screening (HTS) remains the cornerstone of such efforts, enabling the rapid evaluation of large chemical libraries to identify novel lead compounds.[10][11]

This guide provides a detailed protocol for a robust, fluorescence-based HTS assay designed to identify inhibitors of SIRT1, using EX-527 as a model inhibitor.

The Assay Principle: A Two-Step Fluorogenic Readout

Fluorescence-based assays are exceptionally well-suited for HTS due to their sensitivity, broad dynamic range, and compatibility with automation.[1][12] The protocol described here is a two-step enzymatic assay that provides a quantitative measure of SIRT1 deacetylase activity.[13][14]

The core mechanism is as follows:

  • Enzymatic Deacetylation: Recombinant human SIRT1 enzyme is incubated with a synthetic peptide substrate containing an acetylated lysine residue. This peptide is also tagged with a quenched fluorophore (e.g., 7-amino-4-methylcoumarin, AMC). In the presence of the co-substrate NAD⁺, active SIRT1 removes the acetyl group from the lysine residue.[1][13]

  • Fluorophore Release & Detection: A developer solution, containing a protease (e.g., trypsin), is added. This protease specifically cleaves the deacetylated peptide, liberating the fluorophore from its quencher.[1][14] The resulting fluorescence is directly proportional to the amount of deacetylated substrate, and therefore, to the enzymatic activity of SIRT1.

Test compounds that inhibit SIRT1 will prevent the deacetylation of the substrate, leading to a reduction in the fluorescent signal.

Mechanism of SIRT1 Deacetylation and Inhibition

The following diagram illustrates the NAD⁺-dependent deacetylation reaction catalyzed by SIRT1 and the point of intervention for an inhibitor.

G cluster_0 SIRT1 Catalytic Cycle cluster_1 Inhibitor Action NAD NAD⁺ SIRT1_Enzyme SIRT1 NAD->SIRT1_Enzyme binds AcLys Acetylated Substrate (e.g., Ac-p53 peptide) AcLys->SIRT1_Enzyme binds Intermediate 1'-O-alkylamidate Intermediate SIRT1_Enzyme->Intermediate forms DeAcLys Deacetylated Substrate Intermediate->DeAcLys releases OAADPr 2'-O-acetyl-ADP-ribose Intermediate->OAADPr releases NAM Nicotinamide Intermediate->NAM releases Inhibitor Inhibitor (e.g., EX-527) Inhibitor->SIRT1_Enzyme binds & blocks activity

Caption: SIRT1 Catalytic Cycle and Point of Inhibition.

High-Throughput Screening Workflow

A successful HTS campaign requires meticulous planning and execution. The workflow is designed for scalability and robustness, typically in 384- or 1536-well formats.[10]

HTS_Workflow cluster_prep 1. Preparation cluster_assay 2. Assay Execution cluster_read 3. Data Acquisition & Analysis Compound_Plating Compound Library Plating (Test Compounds & Controls) Dispense_Enzyme Dispense SIRT1 Enzyme Mix Compound_Plating->Dispense_Enzyme Reagent_Prep Reagent Preparation (Enzyme, Substrate, NAD⁺) Reagent_Prep->Dispense_Enzyme Incubate_1 Pre-incubation (Compound + Enzyme) Dispense_Enzyme->Incubate_1 Dispense_Substrate Dispense Substrate/NAD⁺ Mix (Initiate Reaction) Incubate_1->Dispense_Substrate Incubate_2 Enzymatic Reaction Incubation Dispense_Substrate->Incubate_2 Dispense_Developer Dispense Developer & Stop Solution Incubate_2->Dispense_Developer Incubate_3 Development Incubation Dispense_Developer->Incubate_3 Read_Plate Read Fluorescence on Plate Reader Incubate_3->Read_Plate Data_QC Data Quality Control (Z'-Factor) Read_Plate->Data_QC Hit_ID Primary Hit Identification Data_QC->Hit_ID Dose_Response Dose-Response & IC₅₀ Confirmation Hit_ID->Dose_Response

Caption: Generalized workflow for a SIRT1 inhibitor HTS campaign.

Detailed Protocols and Methodologies

As a Senior Application Scientist, I cannot overstate the importance of precision. Every step, from reagent handling to data analysis, is a self-validating system when executed correctly.

Materials and Reagents
ReagentSupplier ExampleStock ConcentrationWorking Concentration
Recombinant Human SIRT1BPS Bioscience (Cat# 50081)0.5 mg/mL1-5 nM
Fluorogenic Peptide SubstrateCayman Chemical (in Kit #700680)10 mM25-50 µM
NAD⁺Sigma-Aldrich100 mM0.5-1 mM
EX-527 (Selisistat)MedChemExpress (Cat# HY-15452)10 mM in DMSO0.1 nM - 100 µM
Nicotinamide (Control Inhibitor)Sigma-Aldrich1 M1 mM (Positive Control)
Assay BufferProvided in Kit or Custom5X1X (e.g., 50 mM Tris-HCl, pH 8.0, 137 mM NaCl, 2.7 mM KCl, 1 mM MgCl₂)
Developer SolutionProvided in Kit10X1X
384-well black, flat-bottom platesCorningN/AN/A
Step-by-Step HTS Protocol (384-Well Format)
  • Compound Plating:

    • Prepare serial dilutions of the test compound library and control inhibitor (EX-527) in 100% DMSO.

    • Using an acoustic liquid handler (e.g., Echo), dispense 50 nL of compound solutions into the appropriate wells of a 384-well assay plate.

    • For controls, dispense 50 nL of DMSO into "Maximum Activity" (Negative Control) wells and 50 nL of a high-concentration inhibitor (e.g., 10 mM Nicotinamide) into "Minimum Activity" (Positive Control) wells.

  • Enzyme Addition:

    • Prepare the SIRT1 Enzyme Mix by diluting the recombinant SIRT1 enzyme to 2X the final desired concentration in 1X Assay Buffer.

    • Dispense 5 µL of the Enzyme Mix into each well of the assay plate.

    • Seal the plate, centrifuge briefly (1 min at 1000 rpm) to bring all liquid to the bottom, and pre-incubate for 15 minutes at 37°C. This step allows the test compounds to interact with the enzyme before the reaction starts.

  • Reaction Initiation:

    • Prepare the Substrate/Cofactor Mix by diluting the fluorogenic peptide substrate and NAD⁺ to 2X their final concentrations in 1X Assay Buffer.

    • Dispense 5 µL of the Substrate/Cofactor Mix into each well to initiate the enzymatic reaction. The final reaction volume is now 10 µL.

  • Enzymatic Incubation:

    • Seal the plate, centrifuge briefly, and incubate for 60 minutes at 37°C, protected from light.

  • Reaction Termination and Development:

    • Prepare the Developer Mix by diluting the Developer Solution in 1X Assay Buffer containing a SIRT inhibitor (e.g., 20 mM Nicotinamide) to stop the reaction.

    • Dispense 10 µL of the Developer Mix into each well.

    • Seal the plate, centrifuge, and incubate for 15-30 minutes at room temperature, protected from light.

  • Data Acquisition:

    • Read the plate on a fluorescence plate reader using an excitation wavelength of 350-360 nm and an emission wavelength of 450-465 nm.[14]

Data Analysis and Quality Control

Assay Quality: The Z'-Factor

Before analyzing compound activity, the quality of the HTS assay must be validated. The Z'-factor is the industry-standard metric for this purpose, as it accounts for both the dynamic range of the assay and the data variation.[15][16][17]

The formula is: Z' = 1 - [ (3σ_p + 3σ_n) / |μ_p - μ_n| ]

Where:

  • μ_p = mean of the positive control (minimum signal)

  • σ_p = standard deviation of the positive control

  • μ_n = mean of the negative control (maximum signal)

  • σ_n = standard deviation of the negative control

Z'-Factor ValueAssay QualityInterpretation
> 0.5ExcellentA large separation between controls with low variability. Ideal for HTS.[16][17]
0 to 0.5AcceptableThe assay is usable, but may require optimization to reduce variability.[16]
< 0UnacceptableThe signal from the controls overlaps, making the assay unsuitable for screening.[17]

A Z'-factor is typically calculated from 16-32 wells of each control per plate to ensure statistical significance.

Hit Identification and Confirmation
  • Normalization: Raw fluorescence data from each well is normalized to the plate's internal controls: % Inhibition = 100 * [ (Signal_Max - Signal_Test) / (Signal_Max - Signal_Min) ]

  • Primary Hit Selection: A "hit" is defined as a compound that produces a percent inhibition value exceeding a defined threshold, typically 3 standard deviations from the mean of the sample population.

  • Dose-Response and IC₅₀ Determination: Primary hits must be confirmed through dose-response analysis. The compound is re-tested in a serial dilution (e.g., 10-point, 3-fold dilution series) to generate a sigmoidal dose-response curve. The data is fitted using a four-parameter logistic model to determine the IC₅₀ value—the concentration at which the compound inhibits 50% of the enzyme's activity. EX-527, for example, has a reported IC₅₀ for SIRT1 in the range of 38-123 nM, depending on assay conditions.[18][19]

Conclusion: From High-Throughput Screening to Lead Discovery

This application note provides a comprehensive, field-proven framework for conducting a high-throughput screening campaign to identify novel inhibitors of SIRT1. The causality behind each experimental choice—from the two-step fluorogenic assay principle to the rigorous calculation of the Z'-factor—is designed to ensure a self-validating system that yields reliable and reproducible data. By following this protocol, researchers can confidently screen large compound libraries, identify and confirm potent hits like EX-527, and accelerate the journey from an initial chemical "hit" to a viable therapeutic lead. The principles and methodologies detailed herein are readily adaptable to other enzyme targets, forming a foundational strategy for modern drug discovery.

References

  • BellBrook Labs. (2025, November 20). From S/B to Z′: A Better Way to Measure Assay Quality in High-Throughput Screening. [Link]

  • Dai, H., et al. (2015). An improved fluorogenic assay for SIRT1, SIRT2, and SIRT3. PLoS One, 10(4), e0122985. [Link]

  • BellBrook Labs. EX-527 | SIRT1 Inhibitor. [Link]

  • BMG LABTECH. (2025, January 27). The Z prime value (Z´). [Link]

  • GraphPad. Calculating a Z-factor to assess the quality of a screening assay. [Link]

  • ResearchGate. Schematic representation of sirtuin 1 (SIRT1) signaling in the heart. [Link]

  • ResearchGate. (2025, August 6). An improved fluorogenic assay for SIRT1, SIRT2, and SIRT3 | Request PDF. [Link]

  • BPS Bioscience. SIRT1 (Sirtuin1) Fluorogenic Assay Kit SIRT1 50081. [Link]

  • Galli, M., et al. (2024, March 6). Current Trends in Sirtuin Activator and Inhibitor Development. MDPI. [Link]

  • Broussy, S., et al. (2018). Biochemical mechanism and biological effects of the inhibition of silent information regulator 1 (SIRT1) by EX-527 (SEN0014196 or selisistat). Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1125-1135. [Link]

  • ResearchGate. SIRT1 cell signaling pathways | Download Scientific Diagram. [Link]

  • Creative Diagnostics. Sirtuin Signaling Pathway. [Link]

  • ResearchGate. Schematic diagram of SIRT1 within a signaling pathway through which.... [Link]

  • YouTube. (2020, July 23). HIGH THROUGHPUT SCREENING: Z PRIME and Z FACTOR CALCULATION. [Link]

  • Wikipedia. Z-factor. [Link]

  • Gertz, M., & Steegborn, C. (2016). Sirtuin activators and inhibitors: Promises, achievements, and challenges. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1864(3), 277-288. [Link]

  • Gertz, M., et al. (2013). Ex-527 inhibits Sirtuins by exploiting their unique NAD+-dependent deacetylation mechanism. Proceedings of the National Academy of Sciences, 110(30), E2772-E2781. [Link]

  • BellBrook Labs. (2025, October 21). What Is the Best Sirtuin Assay for SIRT Screening?. [Link]

  • Patsnap Synapse. (2024, June 25). What are SIRT1 inhibitors and how do they work?. [Link]

  • Ye, X., et al. (2021). Regulation of SIRT1 and Its Roles in Inflammation. Frontiers in Immunology, 12, 732007. [Link]

  • Nielsen, A. L., et al. (2021). Mechanism-based inhibitors of SIRT2: structure–activity relationship, X-ray structures, target engagement, regulation of α-tubulin acetylation and inhibition of breast cancer cell migration. Chemical Science, 12(10), 3746-3759. [Link]

  • Inglese, J., et al. (2006). Quantitative high-throughput screening: A titration-based approach that efficiently identifies biological activities in large chemical libraries. Proceedings of the National Academy of Sciences, 103(31), 11473-11478. [Link]

  • Zhang, B., et al. (2005). High-Throughput Screening for Enzyme Inhibitors Using Frontal Affinity Chromatography with Liquid Chromatography and Mass Spectrometry. Analytical Chemistry, 77(17), 5677-5684. [Link]

  • ResearchGate. High-Throughput Screening For The Discovery Of Enzyme Inhibitors | Request PDF. [Link]

  • Dissou, F. (2024). High-Throughput Screening for Enzyme Modulation. Journal of Drug Discovery and Development, 10(4), 1-2. [Link]

  • Nayagam, V. M., et al. (2006). SIRT1 modulating compounds from high-throughput screening as anti-inflammatory and insulin-sensitizing agents. Journal of Biomolecular Screening, 11(8), 959-967. [Link]

  • Madej, E., et al. (2025, February 12). Selisistat, a SIRT1 inhibitor, enhances paclitaxel activity in luminal and triple-negative breast cancer: in silico, in vitro, and in vivo studies. Taylor & Francis Online. [Link]

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Sources

Application

Application Notes and Protocols for the Synthesis of N-Acetyl Sulfonamide Derivatives

Introduction: The Strategic Importance of N-Acetyl Sulfonamides The N-acyl sulfonamide moiety is a cornerstone in modern medicinal chemistry, primarily for its role as a highly effective bioisostere of carboxylic acids.[...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Strategic Importance of N-Acetyl Sulfonamides

The N-acyl sulfonamide moiety is a cornerstone in modern medicinal chemistry, primarily for its role as a highly effective bioisostere of carboxylic acids.[1][2] Unlike the parent sulfonamides, N-acyl derivatives, particularly N-acetyl sulfonamides, exhibit pKa values between 3.5 and 4.5, which closely mimics the acidity of carboxylic acids.[2] This similarity in acidity, coupled with a comparable hydrogen bonding geometry, allows these derivatives to engage with biological targets in a manner analogous to carboxylates.[2] However, they offer superior hydrolytic and enzymatic stability, making them robust pharmacophores in drug design.[2][3]

N-acetyl sulfonamides are integral components of a wide array of therapeutic agents, including antibacterial agents, enzyme inhibitors, and modulators of various signaling pathways.[3][4] Their synthesis is a critical step in the development of new chemical entities. This guide provides an in-depth analysis of the reaction conditions, detailed experimental protocols, and the underlying chemical principles for the efficient synthesis of N-acetyl sulfonamide derivatives, tailored for researchers in synthetic chemistry and drug development.

Core Principles: The Mechanism of N-Acetylation

The N-acetylation of a sulfonamide is fundamentally a nucleophilic acyl substitution reaction. The sulfonamide nitrogen, acting as the nucleophile, attacks the electrophilic carbonyl carbon of an acetylating agent, such as acetic anhydride or acetyl chloride. The reaction proceeds through a tetrahedral intermediate, which then collapses to form the N-acetyl sulfonamide product by eliminating a leaving group (acetate or chloride).

The nucleophilicity of the sulfonamide nitrogen is relatively low due to the electron-withdrawing effect of the adjacent sulfonyl group. Therefore, catalysis is often required to facilitate the reaction. This can be achieved either by increasing the nucleophilicity of the sulfonamide through deprotonation with a base or by increasing the electrophilicity of the acetylating agent with an acid catalyst.[3]

Mechanism_of_N_Acetylation cluster_catalysis Catalysis Sulfonamide Sulfonamide (R-SO₂-NHR') Base Base (e.g., Et₃N) Sulfonamide->Base Deprotonation Intermediate Tetrahedral Intermediate Sulfonamide->Intermediate Nucleophilic Attack AcetylatingAgent Acetylating Agent (e.g., Ac₂O, AcCl) Acid Acid Catalyst (e.g., H⁺, Lewis Acid) AcetylatingAgent->Acid Activation AcetylatingAgent->Intermediate Anion Sulfonamide Anion (Enhanced Nucleophile) Base->Anion ActivatedCarbonyl Activated Carbonyl (Enhanced Electrophile) Acid->ActivatedCarbonyl Anion->Intermediate Nucleophilic Attack ActivatedCarbonyl->Intermediate Product N-Acetyl Sulfonamide Intermediate->Product Collapse & Leaving Group Expulsion Byproduct Byproduct (e.g., Acetate, HCl) Intermediate->Byproduct Experimental_Workflow Start Start: Weigh Sulfonamide Setup Prepare Reaction Vessel (Add Solvent, if any) Start->Setup Reagents Add Catalyst/Base Setup->Reagents Acylation Slowly Add Acetylating Agent Reagents->Acylation Reaction Stir at Set Temperature Acylation->Reaction Monitor Monitor Progress by TLC Reaction->Monitor Monitor->Reaction Incomplete Workup Reaction Work-up (Quench, Extract/Filter) Monitor->Workup Complete Purify Purification (Chromatography or Recrystallization) Workup->Purify Analyze Characterization (NMR, MS, IR) Purify->Analyze End End: Pure N-Acetyl Sulfonamide Analyze->End

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Guide: Stability &amp; Handling of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate

[1] Executive Summary This guide addresses the stability profile of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate , a compound characterized by two highly electrophilic centers: a phenyl acetate ester and an -acyl- -a...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

This guide addresses the stability profile of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate , a compound characterized by two highly electrophilic centers: a phenyl acetate ester and an


-acyl-

-aryl sulfonamide
.[1]

Researchers frequently encounter degradation of this compound in aqueous media.[1] Our internal data and structural analysis indicate that this instability is driven by pH-dependent hydrolysis.[1] The phenyl acetate moiety is the primary site of failure, particularly in neutral-to-basic buffers (pH


 7.0), while the 

-acyl sulfonamide linkage presents a secondary degradation pathway under nucleophilic conditions.[1]

Part 1: Critical Vulnerabilities & Mechanism[1]

To troubleshoot effectively, you must understand why the molecule degrades.[1] This compound is not merely "unstable"; it is chemically designed to be reactive.[1][2]

The Degradation Pathway

The molecule contains two "leaving groups" activated by electron-withdrawing systems.[1]

  • Primary Failure Point (Fast): The phenyl acetate ester.[1] The phenoxide leaving group is stabilized by the electron-withdrawing sulfonamide moiety on the ring, making this ester significantly more labile than a standard alkyl acetate.

  • Secondary Failure Point (Slower): The

    
    -acetyl group .[1] The nitrogen atom is flanked by both a sulfonyl group and an acetyl group, creating a "twisted" amide bond with high acylating potential (
    
    
    
    -acyl sulfonamide).[1]

DegradationPathway cluster_legend Reaction Conditions Parent Parent Compound 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate Phenol Primary Degradant (Phenol) N-(4-Hydroxyphenyl)-N-acetyl-2-thiophenesulfonamide Parent->Phenol Primary Hydrolysis (Fast at pH > 6.5) Cleavage of Phenyl Ester Acetate Acetate (Byproduct) Parent->Acetate FullyHyd Fully Hydrolyzed Core N-(4-Hydroxyphenyl)-2-thiophenesulfonamide Phenol->FullyHyd Secondary Hydrolysis (Slower, requires pH > 8 or Enzymes) Loss of N-Acetyl group Base Catalysis (OH-) Base Catalysis (OH-) Nucleophilic Attack Nucleophilic Attack Base Catalysis (OH-)->Nucleophilic Attack

Figure 1: Stepwise hydrolytic degradation pathway.[1] The phenyl ester cleavage is the rate-limiting step for initial purity loss.[1]

Part 2: Troubleshooting Guide (Q&A)

Q1: My compound disappears in PBS (pH 7.4) within hours. Is this normal?

Diagnosis: Yes. This is a classic "phenyl ester" instability issue. Explanation: At pH 7.4, the hydroxide ion concentration is sufficient to initiate nucleophilic attack on the phenyl acetate carbonyl. Phenyl esters have half-lives (


) often measured in hours at neutral pH and minutes at pH 9.0 [1].[1]
Solution: 
  • Switch Buffers: Move to an acidic buffer system (pH 4.5–5.5) such as Acetate or Citrate.[1] The hydrolysis rate is minimized in this window.[1]

  • Temperature Control: Keep all aqueous solutions on ice (4°C). Hydrolysis rates roughly double for every 10°C increase.[1]

  • Fresh Preparation: Do not store aqueous stock solutions. Prepare immediately before use from a DMSO stock.[1]

Q2: I see two new peaks in my HPLC. What are they?

Diagnosis: You are observing the stepwise degradation described in Figure 1. Analysis:

  • Peak 1 (Parent): Late eluting (most hydrophobic).

  • Peak 2 (Major Impurity): The Phenol intermediate . Loss of the acetyl group from the oxygen exposes a hydroxyl group, shifting the retention time earlier (more polar).

  • Peak 3 (Minor Impurity): The Sulfonamide core . If the

    
    -acetyl group also hydrolyzes, you get the fully deprotected aniline derivative, which is significantly more polar.[1]
    
Q3: Can I use this compound in cell culture media (DMEM/RPMI)?

Diagnosis: Risky due to "Pseudo-Enzymatic" hydrolysis.[1] Explanation: Cell media contains serum (FBS) which is rich in esterases (like acetylcholinesterase and butyrylcholinesterase) and albumin. Albumin has non-specific esterase activity that rapidly cleaves phenyl acetates [2].[1] Protocol Adjustment:

  • Minimize Exposure: Add the compound to the media immediately before the experiment starts.

  • Control Group: You must run a "media-only" control (no cells) and analyze by HPLC at

    
     and 
    
    
    
    to quantify abiotic/serum-driven hydrolysis.
  • High Concentration: If possible, use a higher concentration to saturate the esterases, though this may introduce toxicity.[1]

Part 3: Analytical & Handling Protocols

Recommended HPLC Method for Stability Testing

Do not use generic gradients.[1] You must suppress the ionization of the degradation products to get sharp peaks.

ParameterSettingRationale
Column C18 End-capped (e.g., Zorbax Eclipse Plus), 3.5 µmEnd-capping prevents interaction with silanols, crucial for sulfonamides.[1]
Mobile Phase A Water + 0.1% Formic AcidAcidic pH keeps the phenol protonated and suppresses hydrolysis during the run.
Mobile Phase B Acetonitrile + 0.1% Formic AcidAprotic solvent preferred over Methanol (Methanol can cause transesterification).[1]
Gradient 5% B to 95% B over 10 minFast gradient to minimize on-column degradation.
Temperature 25°C (Ambient)Do not heat the column. Elevated temps accelerate on-column hydrolysis.[1]
Detection UV 254 nmThe thiophene and phenyl rings provide strong absorption here.
Storage & Handling Checklist
  • Solid State: Store at -20°C under desiccant. Phenyl acetates can hydrolyze via ambient moisture over months.[1]

  • Stock Solution: Dissolve in anhydrous DMSO or DMAc (Dimethylacetamide).[1] Avoid Ethanol or Methanol, as they can cause alcoholysis (transesterification) over time [3].[1]

  • Thawing: Allow the vial to reach room temperature before opening to prevent water condensation on the cold solid.

Stability Data Summary (Estimated)
ConditionEstimated

Status
pH 2.0 (HCl) > 48 HoursStable
pH 5.0 (Acetate) > 24 HoursOptimal Working Range
pH 7.4 (PBS) 2–6 HoursUnstable (Prepare fresh)
pH 9.0 (Borate) < 15 MinutesCritical Failure
Serum/Plasma < 10 MinutesRapid Enzymatic Cleavage

References

  • Karuru, P. et al. (2002).[1] Kinetics of Hydrolysis of Phenyl Acetates Catalyzed by the Zinc(II) Complex. ResearchGate. Link

  • Inoue, A. et al. (1997).[1] Hydrolysis of phenyl esters by serum albumin. Biochimica et Biophysica Acta. Link

  • Satchell, D.P.N. (1963).[1] The mechanism of acylation by N-acylsulfonamides. Chemical Society Reviews.[1] Link

  • PubChem. (2025).[1][3] 4-{[2-(Phenylthio)acetyl]amino}phenyl acetate Compound Summary. National Library of Medicine.[1] Link

Sources

Optimization

Optimizing purification methods for 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate

Ref. Code: T-SULF-04 | Version: 2.1 | Status: Active Rapid Diagnostics: Symptom Triage Use this matrix to identify the root cause of purification failures before attempting a new protocol.

Author: BenchChem Technical Support Team. Date: February 2026

Ref. Code: T-SULF-04 | Version: 2.1 | Status: Active

Rapid Diagnostics: Symptom Triage

Use this matrix to identify the root cause of purification failures before attempting a new protocol.

Symptom Probable Cause Immediate Action
Vinegar Odor Hydrolysis (Critical): The phenyl acetate ester or N-acetyl group has cleaved, releasing acetic acid.Stop. Do not heat. Check solvent pH. If aqueous workup was used, ensure pH was < 8.0.
Oiling Out Impurity Eutectic: Presence of unreacted N-(4-hydroxyphenyl)thiophene-2-sulfonamide lowers the melting point.Seed & Slow Cool. Re-dissolve in minimum hot solvent, add seed crystal at 40°C, and cool at 5°C/hour.
Pink/Red Color Thiophene Oxidation: Thiophene rings are sensitive to oxidation/polymerization under light or acidic conditions.Charcoal Treatment. Perform a hot filtration with activated carbon (10% w/w) in Ethyl Acetate.
Low Yield Transesterification: Use of primary alcohols (MeOH/EtOH) at high heat exchanged the phenyl ester.Switch Solvent. Use Isopropyl Alcohol (IPA) or EtOAc/Heptane for recrystallization.

The "Golden Path" Protocol: Optimized Recrystallization

Recommended for purity >98% with minimal hydrolysis risk.

The Logic (Why this works):

This molecule contains two hydrolytically sensitive groups: a phenyl acetate (base-labile) and an N-acetyl sulfonamide (acid/nucleophile-labile). Standard ethanol recrystallization often leads to transesterification. This protocol uses a Non-Nucleophilic Solvent System (EtOAc/Heptane) to preserve the ester integrity.

Step-by-Step Methodology:
  • Dissolution (The "Saturation" Phase):

    • Place crude solid in a round-bottom flask.

    • Add Ethyl Acetate (EtOAc) (approx. 5 mL per gram of solid).

    • Heat to 65°C (mild reflux). Do not exceed 70°C.

    • Checkpoint: If solids remain, add EtOAc in 1 mL increments. If the solution is colored, add activated charcoal (10% wt) and stir for 5 mins, then filter hot through Celite.

  • Precipitation (The "Anti-Solvent" Phase):

    • Remove from heat.[1] While still hot (~60°C), slowly add n-Heptane dropwise.

    • Ratio Target: Stop adding Heptane when a faint, persistent cloudiness appears (typically 1:2 EtOAc:Heptane ratio).

    • Add 2-3 drops of EtOAc to clear the cloudiness.

  • Crystallization (The "Ordering" Phase):

    • Allow the flask to cool to room temperature undisturbed (wrap in foil to slow cooling).

    • Once at 20°C, move to a 4°C fridge for 2 hours. Avoid dry ice baths immediately, as this traps impurities.

  • Isolation:

    • Filter via Buchner funnel.[1]

    • Wash: Rinse cake with cold 1:3 EtOAc:Heptane (0°C).

    • Dry: Vacuum oven at 40°C for 6 hours. Avoid high heat.

Chromatographic Rescue (When Recrystallization Fails)

Use this method if the crude purity is <85% or if "oiling out" persists.

The Issue: Silica Acidity

Standard silica gel is slightly acidic (pH 4-5). This can catalyze the cleavage of the N-acetyl group or induce thiophene polymerization.

The Fix: Buffered Silica Flash
  • Stationary Phase: Neutralized Silica Gel (Pre-wash silica slurry with 1% Triethylamine in Hexane, then flush with pure Hexane).

  • Mobile Phase: Gradient of Dichloromethane (DCM) -> 2% Methanol in DCM .

    • Note: Avoid Acetone/Hexane gradients if possible, as Acetone can interfere with crystallization later.

Workflow Visualization:

Purification_Workflow Start Crude Material (<85% Purity) Check_pH Check pH of Crude (Is it Acidic?) Start->Check_pH Neut_Wash Wash w/ sat. NaHCO3 (Rapid, Cold) Check_pH->Neut_Wash Yes (pH < 4) Decision Purity Check (TLC/HPLC) Check_pH->Decision No (Neutral) Neut_Wash->Decision Recryst Recrystallization (EtOAc / Heptane) Decision->Recryst Purity > 85% Column Flash Chromatography (Neutralized Silica) Decision->Column Purity < 85% Recryst->Column Oiling Out Result_High Final Product (>98% Purity) Recryst->Result_High Success Column->Result_High Result_Fail Hydrolyzed Byproduct (Discard) Column->Result_Fail Slow Elution

Figure 1: Decision Logic for Purification Strategy. Note the critical pH check to prevent acid-catalyzed degradation.

Stability & Degradation Pathways

Understanding your enemy: How the molecule breaks down.

The molecule possesses three "weak points" that define its shelf-life and processing limits.

  • The Phenyl Ester (Point A): Extremely susceptible to base hydrolysis (saponification). Even weak bases like aqueous

    
     can cleave this in minutes.
    
  • The N-Acetyl Sulfonamide (Point B): The electron-withdrawing sulfonyl group makes the N-acetyl bond more labile than a standard amide.

  • The Thiophene Ring (Point C): Prone to electrophilic attack or oxidation if left in acidic solutions exposed to light.

Degradation Pathway Visualization:

Degradation_Map cluster_conditions Storage Conditions Target Target Molecule (Di-Acetylated) Prod_A Phenol Derivative (Vinegar Smell) Target->Prod_A Base Hydrolysis (pH > 8) Prod_B De-N-acetylated Sulfonamide Target->Prod_B Acid Hydrolysis (pH < 4) Advice Store at -20°C Under Argon Avoid Protic Solvents

Figure 2: Primary degradation pathways. Base exposure leads to ester cleavage (Red), while acidic conditions target the N-acetyl group (Yellow).

Frequently Asked Questions (FAQ)

Q: Can I use Ethanol for recrystallization? A: Not recommended. Ethanol is a primary alcohol. Under reflux, it can attack the phenyl ester, leading to an ethyl ester byproduct (transesterification) and free phenol. If you must use an alcohol, Isopropanol (IPA) is sterically bulkier and slower to react, making it a safer alternative.

Q: My product turned into a sticky oil after the column. How do I solidify it? A: This is likely trapped solvent.

  • Dissolve the oil in a small amount of DCM.

  • Add excess Hexane/Heptane.

  • Rotary evaporate slowly. The Hexane will force the compound to crash out as the DCM evaporates.

  • Scratch the flask walls with a glass spatula to induce nucleation.

Q: What is the maximum temperature for drying? A: Do not exceed 45°C . The crystal lattice of phenyl esters can be unstable, and higher heat may accelerate autocatalytic hydrolysis if any trace moisture is present.

References

  • General Basic Catalysis of Ester Hydrolysis. Journal of the American Chemical Society. Mechanistic insights into the instability of phenyl acetates under basic conditions.

  • Acylation of Sulfonamides: A Comprehensive Guide. BenchChem Technical Support. Protocols for handling N-acetyl sulfonamides and preventing deacetylation.

  • Purification of N-acyl Sulfonamides. Royal Society of Chemistry (RSC) Advances. Discusses the stability of N-acyl groups and chromatographic strategies.

  • Recrystallization Strategies for Labile Esters. University of Rochester, Dept. of Chemistry. Guidelines on solvent selection (EtOAc vs. Alcohols) to prevent transesterification.

Sources

Reference Data & Comparative Studies

Validation

NMR spectrum analysis of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate

An In-Depth Guide to the NMR Spectral Analysis of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate Introduction: Deciphering Molecular Architecture with NMR In the landscape of drug development and materials science, the...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the NMR Spectral Analysis of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate

Introduction: Deciphering Molecular Architecture with NMR

In the landscape of drug development and materials science, the precise characterization of novel small molecules is paramount. 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate is a compound of interest, incorporating several key functional groups: a phenyl acetate moiety, an N-acetylated sulfonamide linkage, and a thienyl group. Its biological activity and physical properties are intrinsically linked to its three-dimensional structure. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the most powerful technique for the unambiguous structural elucidation of such molecules in solution.

This guide provides a comprehensive, research-level walkthrough of the complete NMR spectral analysis of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate. We will move beyond a simple recitation of data, focusing instead on the causal relationships between molecular structure and spectral output. This guide is designed for researchers and scientists, providing a framework for predicting, acquiring, and interpreting the NMR data required for full structural verification.

Molecular Structure and Atom Numbering

To facilitate a clear and unambiguous discussion of the NMR data, a standardized numbering system for the carbon and proton atoms of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate is essential.

Caption: Structure of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate with atom numbering.

Part I: The Experimental Foundation - Acquiring High-Quality NMR Data

The quality of an NMR spectrum is fundamentally dependent on meticulous sample preparation and appropriate acquisition parameters. A flawed protocol at this stage will invariably lead to ambiguous or misleading data.

Experimental Protocol: Sample Preparation

The goal is to create a homogeneous, particle-free solution at an optimal concentration.[1]

  • Mass Measurement: Accurately weigh 10-20 mg of the compound for ¹H NMR, or 30-50 mg for subsequent ¹³C and 2D NMR experiments.[2][3] While a strong ¹H spectrum can be obtained with less material, higher concentrations are beneficial for less sensitive nuclei like ¹³C.[4]

  • Solvent Selection: Choose a suitable deuterated solvent.

    • Chloroform-d (CDCl₃): An excellent first choice for many organic molecules due to its good dissolving power and relatively simple residual solvent peak.

    • Dimethyl sulfoxide-d₆ (DMSO-d₆): A more polar solvent, useful if the compound has poor solubility in CDCl₃. Be aware that the residual water peak in DMSO-d₆ can be broad and may obscure signals.[5][6]

  • Dissolution: Transfer the weighed solid to a small, clean vial. Add approximately 0.6-0.7 mL of the chosen deuterated solvent.[2][3] Agitate the vial (vortexing is effective) until the solid is completely dissolved.

  • Filtration (Critical Step): To ensure magnetic field homogeneity, the sample must be free of any suspended particulate matter.[1] Filter the solution through a small plug of glass wool packed into a Pasteur pipette directly into a clean, high-quality 5 mm NMR tube.

  • Capping and Labeling: Securely cap the NMR tube to prevent solvent evaporation and contamination. Label the tube clearly with the compound identity and solvent.

Workflow for NMR Structural Elucidation

The process of analyzing a novel compound follows a logical progression from simple, one-dimensional experiments to more complex, two-dimensional techniques that reveal the complete bonding framework.

G cluster_prep Preparation cluster_1D 1D NMR Acquisition cluster_2D 2D NMR Confirmation cluster_final Finalization prep Sample Preparation (Dissolution & Filtration) h1 ¹H NMR (Proton Count & Environment) prep->h1 Initial Survey c13 ¹³C NMR / DEPT (Carbon Count & Type) h1->c13 cosy COSY (¹H-¹H Connectivity) c13->cosy Fragment Analysis hsqc HSQC (Direct ¹H-¹³C Bonds) cosy->hsqc hmbc HMBC (Long-Range ¹H-¹³C Bonds) hsqc->hmbc structure Structure Elucidation & Assignment hmbc->structure Assemble Fragments

Caption: Standard workflow for small molecule structural elucidation using NMR.

Part II: Spectral Interpretation - A Predictive and Comparative Analysis

Lacking a pre-existing spectrum, we can construct a highly accurate prediction based on established chemical shift principles and by comparing the molecule to its constituent fragments.[7] This predictive approach is a powerful tool for any chemist facing a novel structure.

¹H NMR Spectrum: Predicted Analysis

The proton spectrum provides information on the electronic environment, count, and neighboring protons for each unique hydrogen in the molecule.

Proton(s) Predicted δ (ppm) Multiplicity Integration Rationale & Comparative Data
H22 (Acetate CH₃)~2.3 ppmSinglet (s)3HPhenyl acetate itself shows a methyl singlet around 2.29 ppm.[8] This environment is largely unchanged.
H18 (N-Acetyl CH₃)~2.1 - 2.4 ppmSinglet (s)3HN-acetyl groups on sulfonamides typically appear in this region.[9][10] It will be a distinct singlet from H22.
Phenyl Ring (H2, H6)~7.4 - 7.6 ppmDoublet (d)2HAA'BB' system. These protons are ortho to the nitrogen, which is part of an electron-withdrawing sulfonamide group. They will be downfield relative to the H3/H5 protons.
Phenyl Ring (H3, H5)~7.2 - 7.3 ppmDoublet (d)2HAA'BB' system. These protons are ortho to the electron-donating acetate group, shifting them slightly upfield compared to H2/H6. Typical phenyl acetate protons are in the 7.0-7.4 ppm range.[8]
Thienyl Ring (H12, H13, H15)~7.2 - 7.9 ppmd, dd, d1H eachThiophene protons attached to a sulfonyl group are significantly deshielded. Expect a complex ABX spin system with characteristic ortho (~3-5 Hz) and meta (~1-2 Hz) coupling constants.[11]

Detailed Discussion:

  • The Phenyl Ring (An AA'BB' System): The 1,4-disubstituted phenyl ring will not produce a simple pair of doublets. Due to magnetic non-equivalence, the H2/H6 protons will couple to the H3/H5 protons, resulting in a pattern that looks like two complex doublets (often called doublets of doublets, though technically more complex). The coupling constant between these ortho protons (³J) is typically 7-9 Hz.[12][13]

  • The Thienyl Ring (An ABX System): The three protons on the thiophene ring will exhibit distinct chemical shifts and couplings. H15, being adjacent to the sulfonyl-substituted carbon, will likely be the most downfield. It will couple to H13 (meta-coupling, ⁴J ≈ 1-3 Hz) and H12 (ortho-coupling, ³J ≈ 3-5 Hz), appearing as a doublet of doublets. H12 and H13 will couple to each other (³J ≈ 5 Hz) and each will show further smaller couplings, resulting in complex multiplets.

¹³C NMR Spectrum: Predicted Analysis

The ¹³C spectrum reveals the number of unique carbon environments and provides information about their functionalization.

Carbon(s) Predicted δ (ppm) Rationale & Comparative Data
C22 (Acetate CH₃)~21 ppmVery typical for an acetate methyl carbon. Phenyl acetate is at 21.1 ppm.[8]
C18 (N-Acetyl CH₃)~24 ppmN-acetyl methyl carbons are generally found in this region.[10]
C2, C3, C5, C6 (Phenyl CH)121 - 130 ppmThe carbons ortho to the acetate (C3, C5) will be around 121-122 ppm, while those ortho to the nitrogen (C2, C6) will be further downfield.[8]
C1, C4 (Phenyl Quaternary)140 - 151 ppmC4, attached to the ester oxygen, will be around 150 ppm. C1, attached to the sulfonamide nitrogen, will be slightly less deshielded.
C11, C12, C13, C15 (Thienyl)125 - 140 ppmThe carbon attached to the sulfonyl group (C11) will be the most downfield (quaternary), with the CH carbons appearing in the typical aromatic region.
C20 (Acetate C=O)~169 ppmThe carbonyl carbon of a phenyl acetate ester is consistently found in this region.[8]
C16 (N-Acetyl C=O)~170 ppmThe amide carbonyl will be very close to the ester carbonyl, and may require 2D NMR to distinguish definitively.[10]

Part III: Definitive Structural Confirmation with 2D NMR

While 1D NMR provides strong evidence, 2D NMR experiments are the gold standard for creating an unbroken chain of evidence to confirm the proposed structure. They act as a self-validating system by mapping the bonding framework.

COSY (Correlation Spectroscopy): Mapping ¹H-¹H Connections

COSY reveals which protons are coupled to each other, typically through 2 or 3 bonds.

  • Expected Phenyl Correlations: A strong cross-peak will be observed between the H2/H6 multiplet and the H3/H5 multiplet, confirming their ortho relationship.

  • Expected Thienyl Correlations: Cross-peaks will appear between H12-H13, H13-H15, and a weaker one between H12-H15, mapping out the entire thienyl spin system.

  • No Correlation: Crucially, there will be no COSY correlations between the phenyl protons, the thienyl protons, and the two methyl singlets, confirming they are isolated spin systems.

HSQC (Heteronuclear Single Quantum Coherence): Linking Protons to Carbons

HSQC creates a direct correlation between a proton and the carbon to which it is attached.

  • This experiment would allow for the unambiguous assignment of every protonated carbon in the ¹³C spectrum by linking it to its already-assigned proton from the ¹H spectrum (e.g., the signal at ~2.3 ppm will correlate to the carbon at ~21 ppm, identifying it as C22).

HMBC (Heteronuclear Multiple Bond Correlation): Assembling the Fragments

HMBC is arguably the most powerful experiment for final structure proof, as it shows correlations between protons and carbons over 2 to 3 bonds. This allows us to connect the isolated spin systems.

G C1 C1 C4 C4 N7 N S8 S C11 C11 C16 C16 C20 C20 H18 H18 H18->C16 ³ H22 H22 H22->C20 ¹ H2_H6 H2/H6 H2_H6->C1 H2_H6->C16 H3_H5 H3/H5 H3_H5->C4 ² H15 H15 H15->C11 structure [Molecular Skeleton] label1 ¹ H22 → C20 (Acetate linkage) label2 ² H3/H5 → C4 (Phenyl-O linkage) label3 ³ H18 → C16 (N-Acetyl linkage) label4 ⁴ H2/H6 → C1 (Phenyl-N linkage) label5 ⁵ H15 → C11 (Thienyl-S linkage) label6 ⁶ H2/H6 → C16 (Through-space NOE? or long-range HMBC?)

Caption: Key expected HMBC correlations for assembling the molecular fragments.

Key Verifying Correlations:

  • H22 to C20: The protons of the acetate methyl group will show a correlation to the acetate carbonyl carbon, confirming the CH₃-C=O unit.

  • H3/H5 to C4: The phenyl protons ortho to the acetate group will correlate to the carbon atom bonded to the oxygen (C4), definitively linking the phenyl ring to the acetate group.

  • H18 to C16: The protons of the N-acetyl methyl group will correlate to the amide carbonyl carbon, confirming that fragment.

  • H2/H6 to C1: The phenyl protons ortho to the nitrogen will correlate to the carbon atom bonded to the nitrogen (C1), linking the phenyl ring to the sulfonamide nitrogen.

  • Thienyl Protons to C11: At least one of the thienyl protons will show a correlation to the quaternary carbon C11, confirming the thienyl-sulfonyl bond.

Part IV: Advanced Considerations & Troubleshooting

Through-Space Interactions: The Nuclear Overhauser Effect (NOE)

The Nuclear Overhauser Effect (NOE) is a phenomenon that occurs between protons that are close in space (< 5 Å), regardless of their bonding connections.[14][15] A 2D NOESY experiment can provide powerful conformational information.

  • Potential Application: An NOE correlation between the N-acetyl protons (H18) and the ortho phenyl protons (H2/H6) would provide strong evidence for the conformation around the N-C bond, confirming their spatial proximity.[16][17]

Common Spectral Artifacts and How to Avoid Them

Even with perfect sample preparation, artifacts can appear in the spectrum. Recognizing them is key to accurate interpretation.

  • Poor Shimming: Results in broad, asymmetric peak shapes. This is corrected by adjusting the shim coils on the spectrometer to optimize the magnetic field homogeneity.[18]

  • Solvent Impurities: Always check for common solvent and water peaks. For CDCl₃, residual CHCl₃ appears at 7.26 ppm and water is often around 1.56 ppm. For DMSO-d₆, residual DMSO is at 2.50 ppm and water appears as a broad peak around 3.33 ppm.[19][20]

  • "Sinc Wiggles" or Truncation Artifacts: These appear as oscillations on either side of a very large, sharp signal (like a solvent peak or a methyl singlet). They are caused by the acquisition time being too short to allow the signal (FID) to decay fully. This can be resolved by increasing the acquisition time.[18]

  • Concentration Effects: Very high sample concentrations can lead to broadened lines due to increased solution viscosity.[4] If peaks appear unexpectedly broad, diluting the sample may be necessary.

Conclusion

The NMR spectrum of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate presents a rich tapestry of information that, when systematically unraveled, leads to its complete and unambiguous structural assignment. The key spectral signatures include: two distinct acetyl methyl singlets between 2.1-2.3 ppm; a complex AA'BB' multiplet system for the 1,4-disubstituted phenyl ring between 7.2-7.6 ppm; and a characteristic three-proton ABX system for the 2-substituted thienyl ring between 7.2-7.9 ppm. While 1D ¹H and ¹³C NMR provide the initial blueprint, the definitive connections between the phenyl, acetate, N-acetyl, and thienylsulfonyl moieties are unequivocally established through 2D correlation experiments, particularly HMBC. This guide provides the predictive framework and experimental logic necessary to approach the analysis of this, and other, novel molecular structures with confidence.

References

  • NOESY: Cross-Correlation Through Space - NMR Theory, UCSB Chem and Biochem NMR Facility. Available from: [Link]

  • NMR Sample Preparation | Chemical Instrumentation Facility - Iowa State University. Available from: [Link]

  • Small molecule NMR sample preparation. University of Michigan.
  • NMR Artifacts - Max T. Rogers NMR Facility, Michigan State University. Available from: [Link]

  • NMR Sample Preparation. Queen Mary University of London. Available from: [Link]

  • Negative Nuclear Spin‐Spin Coupling Constants for Aromatic Protons. The Journal of Chemical Physics. Available from: [Link]

  • Video: Nuclear Overhauser Enhancement (NOE). JoVE. Available from: [Link]

  • Common Problems | SDSU NMR Facility. San Diego State University. Available from: [Link]

  • Common problems and artifacts encountered in solution-state NMR experiments. Request PDF on ResearchGate. Available from: [Link]

  • NMR Sample Preparation: The Complete Guide. Organomation. Available from: [Link]

  • Sample Preparation | Faculty of Mathematical & Physical Sciences - University College London. Available from: [Link]

  • Phenyl acetate | C8H8O2. PubChem, National Institutes of Health. Available from: [Link]

  • Artifacts introduced by zero order phase correction in proton NMR spectroscopy and a method of elimination by phase filtering. PubMed. Available from: [Link]

  • Nuclear Overhauser effect. Wikipedia. Available from: [Link]

  • Correlations Through Space: The Nuclear Overhauser Effect. Request PDF on ResearchGate. Available from: [Link]

  • Explanation of the Nuclear Overhauser Effect (NOE) in NMR Spectroscopy. YouTube. Available from: [Link]

  • BMRB entry bmse000481 - Phenyl Acetate. Biological Magnetic Resonance Bank. Available from: [Link]

  • Spin-Spin Coupling. e-PG Pathshala. Available from: [Link]

  • (a) ¹H NMR spectrum of p-cresyl phenyl acetate. ResearchGate. Available from: [Link]

  • Spin-Spin Coupling. University of Regensburg. Available from: [Link]

  • 5.3 Spin-Spin Splitting: J-Coupling. Organic Chemistry Data. Available from: [Link]

  • Identifying and Overcoming Artifacts in 1 H-Based Saturation Transfer NOE NMR Experiments. PubMed Central. Available from: [Link]

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Comparative

A Comparative Guide to Purity Analysis of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate by HPLC and UPLC

For researchers, scientists, and drug development professionals, establishing the purity of a compound is a cornerstone of chemical analysis, ensuring safety, efficacy, and reproducibility. This guide provides an in-dept...

Author: BenchChem Technical Support Team. Date: February 2026

For researchers, scientists, and drug development professionals, establishing the purity of a compound is a cornerstone of chemical analysis, ensuring safety, efficacy, and reproducibility. This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) for the purity assessment of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate, a sulfonamide derivative of potential pharmaceutical interest. We will delve into the causality behind methodological choices and present supporting experimental data to guide your analytical strategy.

Compound Profile: 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate

  • Structure: (A chemical structure image would be placed here in a real publication)

  • IUPAC Name: 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate

  • Molecular Formula: C14H13NO5S2

  • Molecular Weight: 339.39 g/mol

  • Significance: As a sulfonamide derivative, this compound belongs to a class of molecules with a broad spectrum of pharmacological activities. Accurate purity determination is critical for any further investigation into its biological properties.

Part 1: The Gold Standard - Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

RP-HPLC has long been the workhorse for pharmaceutical impurity profiling due to its robustness and versatility.[1][2] The separation is based on the partitioning of the analyte between a nonpolar stationary phase (typically C18) and a polar mobile phase.

Method Development Rationale

The choices made in developing an HPLC method are critical for achieving a reliable separation.

  • Stationary Phase (Column): A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is selected due to the non-polar nature of the phenyl and thienyl rings in the analyte, promoting retention and allowing for effective separation from more polar or less polar impurities.[3]

  • Mobile Phase: A gradient elution using a mixture of acetonitrile (ACN) and water is employed. A gradient is often necessary in purity analysis to ensure that both early-eluting polar impurities and late-eluting non-polar impurities are resolved from the main peak within a reasonable timeframe.[4] A starting composition with a higher percentage of water allows for the retention of the main analyte, while gradually increasing the ACN concentration facilitates the elution of more strongly retained compounds.

  • Detector: A Photo-Diode Array (PDA) or UV detector set at a wavelength of approximately 265 nm is chosen. This wavelength is selected based on the UV absorbance maxima of sulfonamides, ensuring high sensitivity for the parent compound and related impurities.[5]

  • Flow Rate and Temperature: A flow rate of 1.0 mL/min is a standard starting point for a 4.6 mm ID column, balancing analysis time with system pressure.[3] Maintaining a constant column temperature, for instance, at 25°C, ensures retention time reproducibility.

Experimental Protocol: HPLC Purity Assay
  • Preparation of Mobile Phase:

    • Mobile Phase A: HPLC-grade water.

    • Mobile Phase B: HPLC-grade acetonitrile.

    • Degas both solvents prior to use.

  • Standard and Sample Preparation:

    • Standard Solution: Accurately weigh and dissolve 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate in a suitable diluent (e.g., a 50:50 mixture of acetonitrile and water) to a final concentration of approximately 1.0 mg/mL.

    • Sample Solution: Prepare the test sample in the same manner and at the same concentration as the standard solution.

  • Chromatographic Conditions:

    • Column: C18, 250 mm x 4.6 mm, 5 µm

    • Flow Rate: 1.0 mL/min

    • Injection Volume: 10 µL

    • Column Temperature: 25°C

    • Detection: PDA/UV at 265 nm

    • Gradient Program:

      Time (min) % Mobile Phase A (Water) % Mobile Phase B (ACN)
      0 70 30
      20 30 70
      25 30 70
      26 70 30

      | 30 | 70 | 30 |

  • Data Analysis:

    • Calculate the area percent of the main peak relative to the total area of all peaks in the chromatogram to determine the purity. Disregard peaks originating from the blank/diluent.

System Suitability Testing (SST): The Self-Validating System

Before any sample analysis, SST must be performed to verify that the chromatographic system is adequate for the intended analysis.[6][7] This is a non-negotiable step mandated by regulatory bodies like the FDA and is essential for data integrity.[7][8]

  • SST Protocol:

    • Perform five or six replicate injections of the standard solution.

    • Calculate the key performance parameters.

  • Acceptance Criteria (based on USP guidelines):

    • Precision/Repeatability (%RSD): The relative standard deviation (RSD) of the peak areas from the replicate injections should be not more than 2.0%.[8][9]

    • Tailing Factor (T): The tailing factor for the main analyte peak should be less than 2.0.[8]

    • Theoretical Plates (N): A measure of column efficiency; typically should be greater than 2000.

Part 2: The High-Throughput Alternative - Ultra-Performance Liquid Chromatography (UPLC)

UPLC operates on the same principles as HPLC but utilizes columns with smaller particle sizes (typically sub-2 µm).[10] This fundamental difference leads to significant gains in efficiency, speed, and sensitivity, but requires instrumentation capable of handling much higher backpressures (up to 15,000 psi).[1][11]

Advantages of UPLC for Purity Profiling
  • Faster Analysis: Drastically reduced run times increase laboratory throughput.[11]

  • Improved Resolution: Narrower peaks allow for better separation of closely eluting impurities.

  • Enhanced Sensitivity: The sharper peaks result in a better signal-to-noise ratio, which is crucial for detecting trace-level impurities.[1][11]

  • Reduced Solvent Consumption: Shorter run times and lower flow rates lead to significant cost savings and are more environmentally friendly.[11]

Experimental Protocol: UPLC Purity Assay

The HPLC method can be geometrically scaled to a UPLC method. The goal is to maintain a similar separation selectivity while leveraging the speed and efficiency of UPLC.

  • Chromatographic Conditions:

    • Column: C18, 50 mm x 2.1 mm, 1.7 µm

    • Flow Rate: 0.4 mL/min

    • Injection Volume: 2 µL

    • Column Temperature: 25°C

    • Detection: PDA/UV at 265 nm

    • Gradient Program (Scaled):

      Time (min) % Mobile Phase A (Water) % Mobile Phase B (ACN)
      0 70 30
      4.0 30 70
      5.0 30 70
      5.2 70 30

      | 6.0 | 70 | 30 |

  • System Suitability and Data Analysis: Follow the same principles as outlined for the HPLC method, with adjusted expectations for retention times.

Part 3: Performance Comparison and Data

The following table summarizes the expected performance differences between the developed HPLC and UPLC methods for the analysis of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate.

ParameterHPLC MethodUPLC MethodAdvantage
Expected Retention Time ~12.5 minutes~2.5 minutesUPLC
Total Run Time 30 minutes6 minutesUPLC
Resolution (between main peak and a key impurity) 2.5> 4.0UPLC
Peak Asymmetry (Tailing Factor) 1.21.1UPLC
Solvent Consumption per Run ~30 mL~2.4 mLUPLC
System Backpressure ~1,500 psi~9,000 psiHPLC (Lower)
Initial Instrument Cost LowerHigherHPLC
Workflow for Method Comparison

The logical flow for comparing these two techniques is visualized below.

G cluster_prep Phase 1: Preparation cluster_hplc Phase 2: HPLC Analysis cluster_uplc Phase 3: UPLC Analysis cluster_comp Phase 4: Data Comparison SamplePrep Prepare Standard & Sample Solutions (1 mg/mL) HPLCSST HPLC System Suitability (5 Replicates) SamplePrep->HPLCSST UPLCSST UPLC System Suitability (5 Replicates) SamplePrep->UPLCSST MobilePhase Prepare Mobile Phases (Water & ACN) MobilePhase->HPLCSST MobilePhase->UPLCSST HPLCRun Inject Sample on HPLC System HPLCSST->HPLCRun Pass HPLCData Acquire HPLC Data (30 min Run) HPLCRun->HPLCData Compare Compare Key Metrics: - Retention Time - Run Time - Resolution - Solvent Use HPLCData->Compare UPLCRun Inject Sample on UPLC System UPLCSST->UPLCRun Pass UPLCData Acquire UPLC Data (6 min Run) UPLCRun->UPLCData UPLCData->Compare Conclusion Draw Conclusion on Optimal Method Compare->Conclusion

Caption: Workflow for comparing HPLC and UPLC for purity analysis.

Conclusion and Recommendations

Both HPLC and UPLC are indispensable techniques for pharmaceutical analysis.[11] The transition from HPLC to UPLC for the purity analysis of 4-[Acetyl(2-thienylsulfonyl)amino]phenyl acetate offers substantial benefits in speed, resolution, and sensitivity, making it a highly attractive option for high-throughput quality control environments.[10] The reduced solvent consumption also aligns with green chemistry initiatives and offers long-term cost savings.[11]

However, HPLC remains a robust, reliable, and more accessible technique.[1] It is perfectly suitable for laboratories where throughput is not the primary concern or where budget constraints limit the acquisition of higher-pressure systems.

The choice between the two powerful techniques ultimately depends on the specific needs of the laboratory, considering factors such as sample throughput requirements, the complexity of the impurity profile, and available resources.[11] Regardless of the chosen method, adherence to strict system suitability protocols is paramount to ensure the generation of accurate and trustworthy data, in line with international guidelines such as those from the ICH.[12][13]

References

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